Cas no 62885-44-3 (2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester
• CAS No: 62885-44-3
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 429218
• PubChem ID: 20694543
• Update Time: 2025-04-19

2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester
• methyl 5-methoxy-4-oxo-1H-pyridine-2-carboxylate
• DTXSID30609409
• SCHEMBL15764334
• Methyl 5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxylate
• 62885-44-3

• Inchi： 1S/C8H9NO4/c1-12-7-4-9-5(3-6(7)10)8(11)13-2/h3-4H,1-2H3,(H,9,10)
• InChI Key： AIEVUOVWKAJMQF-UHFFFAOYSA-N
• SMILES： O(C)C1=CNC(C(=O)OC)=CC1=O

Computed Properties

• Exact Mass: 183.05317
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 68.65